1,2,3,4-Tetrahydrobenzo[h]quinoline

• IUPAC Name: 1,2,3,4-tetrahydrobenzo[h]quinoline
• InChI: InChI=1S/C13H13N/c1-2-6-12-10(4-1)7-8-11-5-3-9-14-13(11)12/h1-2,4,6-8,14H,3,5,9H2
• InChI Key: FXYNGXZHZGJYPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C3C=C2)NC1
• Molecular Formula: C13H13N
• DSSTOX Substance ID: DTXSID00452969
• Molecular Weight: 183.25 g/mol
• CAS RN: 5223-80-3

Description

1,2,3,4-Tetrahydrobenzo[h]quinoline is a chemical compound with the molecular formula C13H13N. It is a prominent heterocyclic motif and crucial building block in creating physiologically active compounds.

Synthesis Analysis

There are several synthetic pathways to synthesize 1,2,3,4-Tetrahydrobenzo[h]quinoline. For instance, an efficient synthesis of 1,2,3,4-tetrahydrobenzo[g]quinoline derivatives was developed through PdCl2-catalyzed, TBHP-promoted, and toluene-mediated dehydrogenation/[4+2] cycloaddition of saturated cyclic amines with 2-alkynylbenzaldehydes.

Molecular Structure Analysis

The molecular structure of 1,2,3,4-Tetrahydrobenzo[h]quinoline has been characterized based on FT-IR, (1)H NMR, (13)C NMR, and elemental analyses. The molecular weight is 199.25 g/mol.

Chemical Reactions Analysis

In one study, a volumetric quantitative analysis of 1,2,3,4-tetrahydroquinoline dehydrogenation revealed that 81% formation of dihydrogen.

Physical And Chemical Properties Analysis

1,2,3,4-Tetrahydrobenzo[h]quinoline is a weak tertiary base that can react with acids to produce salts. It has a molecular weight of 199.25 g/mol.

Scientific Research Applications

Chemical Synthesis and Reactions

1,2,3,4-Tetrahydrobenzo[h]quinoline has been extensively studied in the field of organic chemistry, particularly in reactions involving epichlorohydrin and aromatic amines. Kutkevichus and colleagues have explored various aspects of this compound's chemistry. They found that 1,2,3,4-Tetrahydrobenzo[h]quinoline can be obtained along with benzo[h]quinoline when synthesized via the Skraup method without an oxidizing agent. This compound undergoes dehydration by acids to form esters and reacts with alkali to yield N-Acyl-1,2-dihydrobenzo[h]quinolines. They also investigated the halogenation of this compound, observing the formation of chloro and bromo derivatives under specific conditions (Kutkevichus & Sherenas, 1972).

Spectroscopic Characterization and Theoretical Calculations

The structural parameters of derivatives of 1,2,3,4-Tetrahydrobenzo[h]quinoline have been studied using DFT and TD-DFT/PCM calculations. These studies provide insights into the molecular structure, spectroscopic characterization, and non-linear optical (NLO) properties of these compounds. Wazzan et al. (2016) conducted a comprehensive analysis using various spectroscopic techniques and computational methods to understand the electronic interactions and potential biological applications of these molecules (Wazzan, Al-Qurashi, & Faidallah, 2016).

Synthesis of Derivatives and Photophysical Properties

Researchers have also focused on synthesizing various derivatives of 1,2,3,4-Tetrahydrobenzo[h]quinoline and studying their properties. For instance, the synthesis of 1-Aryl-3-oxo derivatives by Kozlov et al. (2002) shows the effect of substituents on the yield of target products, highlighting the compound's utility in developing new chemical entities (Kozlov, Basalayeva, & Tychinskaya, 2002). Additionally, the study by Zayed and Kumar (2017) on the photophysical properties of a biologically active derivative, 4-(2,3,4-trimethoxyphenyl)-8-methoxy-2-oxo-1,2,5,6 tetrahydrobenzo[h]quinoline-3-carbonitrile, offers insights into the analytical and potential therapeutic applications of these compounds (Zayed & Kumar, 2017).

Mechanism of Action

While the specific mechanism of action for 1,2,3,4-Tetrahydrobenzo[h]quinoline is not fully understood, one study suggests that it may have the ability to bind to the acetylcholinesterase (AChE) peripheral anionic site (PAS), at the entrance of the catalytic gorge.

Future Directions

Research into 1,2,3,4-Tetrahydrobenzo[h]quinoline and its derivatives is ongoing, with recent studies focusing on their potential antileishmanial, antimalarial, and antitubercular activities. Scientists are also developing new and innovative techniques to decrease the use of chemicals, solvents, and catalysts, which are detrimental to both humans and the environment.